8-(4-ethylphenyl)-1,3-dimethyl-7,8-dihydro-1H-imidazo[2,1-f]purine-2,4(3H,6H)-dione

• IUPAC Name: 6-(4-ethylphenyl)-2,4-dimethyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C17H19N5O2/c1-4-11-5-7-12(8-6-11)21-9-10-22-13-14(18-16(21)22)19(2)17(24)20(3)15(13)23/h5-8H,4,9-10H2,1-3H3
• InChI Key: NSANFNSSRMKTDC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2CCN3C2=NC4=C3C(=O)N(C(=O)N4C)C
• Molecular Formula: C17H19N5O2
• Molecular Weight: 325.4 g/mol

Description

The compound “8-(4-ethylphenyl)-1,3-dimethyl-7,8-dihydro-1H-imidazo[2,1-f]purine-2,4(3H,6H)-dione” is a purine derivative. Purines are biologically significant molecules that are part of many biochemical processes. They form the basis of DNA and RNA molecules and are also components of ATP, GTP, cyclic AMP, NADH, and coenzyme A.

Synthesis Analysis

The synthesis of such a compound would likely involve complex organic chemistry reactions. Unfortunately, without specific literature or studies on this compound, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, suggests that it contains a purine ring, which is a heterocyclic aromatic organic compound, along with various substitutions at different positions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its precise molecular structure. Factors such as its polarity, solubility, stability, and reactivity would be determined by the functional groups present in the molecule.

Mechanism of Action

The mechanism of action of this compound is not clear without specific studies. If it’s a biologically active compound, it might interact with various enzymes or cellular structures to exert its effects.

Safety and Hazards

Without specific studies or data on this compound, it’s difficult to provide accurate information on its safety and hazards. As with any chemical compound, appropriate safety measures should be taken when handling it.

Future Directions

The study of novel chemical compounds is a vast field with many potential applications. This compound, as a purine derivative, could be of interest in various areas of research, including medicinal chemistry, drug discovery, and biochemistry.